Cas no 899703-32-3 (1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid)

• Product Name: 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid
• CAS No: 899703-32-3
• MF: C₁₂H₁₉N₃O₄S
• MW: 301.361961603165
• MDL: MFCD12027233
• CID: 1073671
• PubChem ID: 20969410
• Update Time: 2025-06-12

1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl]-piperidine-3-carboxylic acid
• LS-02324
• 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylic acid
• CS-0330454
• 899703-32-3
• 1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl]piperidine-3-carboxylic acid
• AKOS000265093
• 1-((1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine-3-carboxylicacid
• 1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpiperidine-3-carboxylic acid
• MFCD12027233
• STK503997
• 1-(1,3,5-TRIMETHYLPYRAZOL-4-YLSULFONYL)PIPERIDINE-3-CARBOXYLIC ACID
• ALBB-006537
• 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid

• MDL： MFCD12027233
• Inchi： 1S/C12H19N3O4S/c1-8-11(9(2)14(3)13-8)20(18,19)15-6-4-5-10(7-15)12(16)17/h10H,4-7H2,1-3H3,(H,16,17)
• InChI Key： CJYNCJMQAGDWKJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 301.10962727g/mol
• Monoisotopic Mass: 301.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid

Recent Advances in the Study of 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid (CAS: 899703-32-3)

The compound 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid (CAS: 899703-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl-piperidine derivative has shown promising potential as a scaffold for drug development, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its therapeutic applications.

One of the key findings in recent research is the compound's role as a selective inhibitor of certain kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 899703-32-3 exhibits high affinity for the ATP-binding site of specific kinase targets, making it a candidate for cancer therapy. The study utilized X-ray crystallography to elucidate the binding mode, revealing critical interactions between the sulfonyl group and the kinase's hinge region. These insights are instrumental in the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory activity, 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid has been investigated for its anti-inflammatory properties. A preclinical study conducted by researchers at the University of Cambridge highlighted its ability to suppress the NF-κB signaling pathway, which plays a central role in inflammation and immune responses. The compound's carboxylic acid moiety was found to be essential for this activity, as it facilitates hydrogen bonding with key residues in the NF-κB complex.

The synthetic accessibility of 899703-32-3 has also been a focus of recent investigations. A novel, scalable synthesis route was reported in Organic Letters, featuring a one-pot condensation reaction that significantly improves yield and purity. This advancement is expected to facilitate further pharmacological studies and potential clinical translation. Moreover, the compound's stability under physiological conditions has been confirmed through in vitro and in vivo pharmacokinetic studies, underscoring its suitability for drug development.

Looking ahead, researchers are exploring the potential of 1-(1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl-piperidine-3-carboxylic acid as a versatile building block for the development of bifunctional molecules. By conjugating it with other pharmacophores, scientists aim to create hybrid compounds with enhanced therapeutic profiles. Early results from these efforts are promising, with several derivatives showing improved potency and selectivity in target engagement assays.

In conclusion, the recent studies on 899703-32-3 highlight its multifaceted potential in drug discovery. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for probing complex biological pathways and developing novel therapeutics. Continued research in this area is expected to yield further insights into its mechanisms of action and expand its applications in treating diseases such as cancer, inflammation, and infectious disorders.